(5-Chloro-2-methoxybenzyl)methylamine hydrochloride
Overview
Description
Scientific Research Applications
Hallucinogenic Properties
- Certain derivatives, such as 25B-NBOMe, 25C-NBOMe, and 25I-NBOMe, exhibit hallucinogenic properties. These compounds act as 5-HT2A receptor agonists and are associated with severe toxicities and bizarre behavior in humans (Poklis et al., 2015).
- Another study also noted the recreational use potential of these compounds due to their hallucinogenic properties. However, they also exhibit substantial rate-depressant effects (Gatch et al., 2017).
Analytical Detection
- Analytical methods have been developed for detecting these derivatives in human serum, which is crucial for clinical toxicology testing. A study developed a high-performance liquid chromatography tandem mass spectrometry method for determining the presence of 2CC-NBOMe and 25I-NBOMe in serum (Poklis et al., 2013).
Antimicrobial and Antitumor Activity
- Some derivatives have shown potential antimicrobial activity. For instance, certain imidazole-bearing isoxazole derivatives exhibited significant antimicrobial properties (Maheta et al., 2012).
- Compounds isolated from the marine endophytic fungus NIGROSPORA sp. demonstrated moderate antitumor and antimicrobial activity. These compounds include derivatives related to (5-Chloro-2-methoxybenzyl)methylamine hydrochloride (Xia et al., 2011).
Novel Synthesis Applications
- Innovative synthesis methods for related compounds have been developed, such as the synthesis of oxorhenium(V) methyl and benzyl complexes, which are relevant in the field of organometallic chemistry (Robbins et al., 2015).
Legal and Regulatory Aspects
- Due to their potential for abuse and associated health risks, certain derivatives have been placed into Schedule I of the Controlled Substances Act (Federal Register, 2016).
properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-N-methylmethanamine;hydrochloride |
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InChI |
InChI=1S/C9H12ClNO.ClH/c1-11-6-7-5-8(10)3-4-9(7)12-2;/h3-5,11H,6H2,1-2H3;1H |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
JXLTUVQBRHQYQY-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
CNCC1=C(C=CC(=C1)Cl)OC.Cl |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C9H13Cl2NO |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Weight |
222.11 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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